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  4. [(1R)-2-Phenyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethyl]azanium;chloride
[(1R)-2-Phenyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethyl]azanium;chloride [(1R)-2-Phenyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethyl]azanium;chloride
Brand Name: Vulcanchem
CAS No.: 178455-03-3
VCID: VC0071818
InChI: InChI=1S/C18H26BNO2.ClH/c1-17(2)13-10-14(17)18(3)15(11-13)21-19(22-18)16(20)9-12-7-5-4-6-8-12;/h4-8,13-16H,9-11,20H2,1-3H3;1H/t13-,14-,15+,16-,18-;/m0./s1
SMILES: B1(OC2CC3CC(C3(C)C)C2(O1)C)C(CC4=CC=CC=C4)[NH3+].[Cl-]
Molecular Formula: C18H27BClNO2
Molecular Weight: 335.7 g/mol

[(1R)-2-Phenyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethyl]azanium;chloride

CAS No.: 178455-03-3

Main Products

VCID: VC0071818

Molecular Formula: C18H27BClNO2

Molecular Weight: 335.7 g/mol

[(1R)-2-Phenyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethyl]azanium;chloride - 178455-03-3

CAS No. 178455-03-3
Product Name [(1R)-2-Phenyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethyl]azanium;chloride
Molecular Formula C18H27BClNO2
Molecular Weight 335.7 g/mol
IUPAC Name [(1R)-2-phenyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethyl]azanium;chloride
Standard InChI InChI=1S/C18H26BNO2.ClH/c1-17(2)13-10-14(17)18(3)15(11-13)21-19(22-18)16(20)9-12-7-5-4-6-8-12;/h4-8,13-16H,9-11,20H2,1-3H3;1H/t13-,14-,15+,16-,18-;/m0./s1
Standard InChIKey CXRPMGWYFYLFMY-SKAYQWHWSA-N
Isomeric SMILES B1(O[C@@H]2C[C@@H]3C[C@H]([C@@]2(O1)C)C3(C)C)[C@H](CC4=CC=CC=C4)[NH3+].[Cl-]
SMILES B1(OC2CC3CC(C3(C)C)C2(O1)C)C(CC4=CC=CC=C4)[NH3+].[Cl-]
Canonical SMILES B1(OC2CC3CC(C3(C)C)C2(O1)C)C(CC4=CC=CC=C4)[NH3+].[Cl-]
PubChem Compound 11823887
Last Modified Nov 11 2021
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